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Compound of Interest

Compound Name:
(3,3-

Dimethoxycyclobutyl)methanol

Cat. No.: B065717 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling (3,3-Dimethoxycyclobutyl)methanol, including operational and disposal plans. Due

to limited available data for (3,3-Dimethoxycyclobutyl)methanol, this guidance is

supplemented with information from methanol, a structurally related solvent. All procedures

should be conducted with this in mind and adapted to your specific laboratory conditions and

regulations.

Personal Protective Equipment (PPE)
When handling (3,3-Dimethoxycyclobutyl)methanol, a comprehensive approach to personal

protection is critical to minimize exposure. The following PPE is recommended:

Eye Protection: ANSI-approved, properly fitting safety glasses or chemical splash goggles

should be worn at all times.[1]

Face Protection: In addition to eye protection, a face shield should be used when there is a

potential for splashing.

Hand Protection: Nitrile gloves are recommended for handling this chemical.[1] It is crucial to

inspect gloves for any signs of degradation before use and to employ proper glove removal

techniques to avoid skin contact.[1]
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Skin and Body Protection: A lab coat that is appropriately sized and fully buttoned is

required.[1] Full-length pants and closed-toe shoes are also mandatory to ensure no skin is

exposed.[1]

Respiratory Protection: All handling of (3,3-Dimethoxycyclobutyl)methanol should be

performed in a well-ventilated area, preferably within a chemical fume hood.[1][2] If there is a

risk of exceeding exposure limits, a NIOSH-approved respirator should be used.[1][3] Lab

personnel must be trained and fit-tested before using a respirator.[1]

Quantitative Data Summary
Comprehensive toxicological and physical property data for (3,3-
Dimethoxycyclobutyl)methanol is not readily available. The following tables summarize the

known properties of (3,3-Dimethoxycyclobutyl)methanol and the established occupational

exposure limits and physical properties of methanol for reference.

Table 1: Physical and Chemical Properties of (3,3-Dimethoxycyclobutyl)methanol

Property Value

CAS Number 175021-11-1

Molecular Formula C7H14O3

Molecular Weight 146.19 g/mol

Boiling Point 190°C at 760 mmHg

Table 2: Occupational Exposure Limits for Methanol
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Organization Limit Value

OSHA PEL (8-hour TWA) 200 ppm

NIOSH REL (10-hour TWA) 200 ppm

NIOSH STEL (15-minute) 250 ppm

ACGIH TLV (8-hour TWA) 200 ppm

ACGIH STEL 250 ppm

Table 3: Physical and Chemical Properties of Methanol

Property Value

Flash Point 11°C (51.8°F)

Boiling Point 65°C (149°F)

Lower Explosive Limit 6%

Upper Explosive Limit 36%

Standard Operating Procedure
The following diagram outlines the standard procedure for handling (3,3-
Dimethoxycyclobutyl)methanol in a laboratory setting.
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Standard Operating Procedure for Handling (3,3-Dimethoxycyclobutyl)methanol

Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in Chemical Fume Hood

Weigh/Measure Chemical

Perform Reaction/Procedure

Dispose of Waste Properly

Decontaminate Work Area

Remove PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of (3,3-Dimethoxycyclobutyl)methanol.
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Chemical Spill Protocol
In the event of a chemical spill, immediate and appropriate action is necessary to ensure the

safety of all laboratory personnel.

Chemical Spill Response Protocol

Spill Occurs

Evacuate Immediate Area

Notify Supervisor & EHS

Assess Spill Size

Small Spill (<1L) Large Spill (>1L)

Contain & Clean Up with
Appropriate Spill Kit

Trained Personnel Only

Await Emergency Response

Dispose of Contaminated
Materials as Hazardous Waste
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Caption: Logical workflow for responding to a chemical spill.

First Aid Measures
In case of exposure to (3,3-Dimethoxycyclobutyl)methanol, follow these first aid guidelines:

Inhalation: Move the person to fresh air. If breathing becomes difficult, seek immediate

medical attention.[1]

Skin Contact: Remove contaminated clothing immediately.[4] Flush the affected skin with

plenty of water for at least 15 minutes.[1] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and

easy to do. Continue rinsing and seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[1] If the person is conscious, rinse their mouth with

water. Seek immediate medical attention.[1]

Handling and Storage
Proper handling and storage are crucial to maintaining the stability of (3,3-
Dimethoxycyclobutyl)methanol and ensuring a safe laboratory environment.

Handling: Avoid contact with skin, eyes, and clothing.[1] Wash hands thoroughly after

handling.[1] Handle in a well-ventilated area, preferably a chemical fume hood, and keep

away from sources of ignition.[1][4]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5] Keep

away from incompatible materials such as strong oxidizing agents.

Disposal Plan
All waste containing (3,3-Dimethoxycyclobutyl)methanol must be treated as hazardous

waste and disposed of according to institutional and local regulations.
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Waste Collection: Collect waste in a designated, properly labeled, and sealed container.[6][7]

Do not mix with other waste streams unless compatibility has been confirmed.

Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent.[6]

The rinsate must be collected and disposed of as hazardous waste.[6] After rinsing, the

container can be disposed of in the regular trash after defacing the label.[7][8]

Disposal Procedure: Follow your institution's hazardous waste disposal procedures.[6][9]

This typically involves scheduling a pickup with the Environmental Health and Safety (EHS)

department.[8] Never dispose of this chemical down the drain.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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